Cas no 1628507-89-0 (1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid)

• Product Name: 1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid
• CAS No: 1628507-89-0
• Molecular Formula: C₁₁H₁₃BO₄
• Molecular Weight: 220.029523611069
• MDL: MFCD21609531
• CID: 4609777

1-4-(Dihydroxyboranyl)-3-methylphenylcyclopropane-1-carboxylic acid Properties

Names and Identifiers

• 1-[4-(Dihydroxyboranyl)-3-methylphenyl]cyclopropane-1-carboxylic acid
• 1-(4-borono-3-methylphenyl)cyclopropane-1-carboxylic acid
• 1-(4-Borono-3-methylphenyl)cyclopropanecarboxylic acid
• W2867
• 1-[4-(dihydroxyboranyl)-3-methylphenyl]cyclo-propane-1-carboxylic acid

• MDL： MFCD21609531
• InChIKey： GNYDSCKYOPJKTK-UHFFFAOYSA-N
• Inchi： 1S/C11H13BO4/c1-7-6-8(2-3-9(7)12(15)16)11(4-5-11)10(13)14/h2-3,6,15-16H,4-5H2,1H3,(H,13,14)
• SMILES： OC(C1(C2C=CC(B(O)O)=C(C)C=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 16
• Complexity: 288
• Topological Polar Surface Area: 77.8

Experimental Properties

• Boiling Point: 446.9±55.0 °C at 760 mmHg
• Flash Point: 310.9±32.9 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes